Cas no 396715-58-5 (2,3-Diazabicyclo[2.2.2]oct-2-ene-1-methanamine)

• Product Name: 2,3-Diazabicyclo[2.2.2]oct-2-ene-1-methanamine
• CAS No: 396715-58-5
• Molecular Formula: C₇H₁₃N₃
• Molecular Weight: 139.19822
• CID: 299766
• PubChem ID: 45092724

2,3-Diazabicyclo[2.2.2]oct-2-ene-1-methanamine Properties

Names and Identifiers

• 2,3-Diazabicyclo[2.2.2]oct-2-ene-1-methanamine
• 2,3-diazabicyclo[2.2.2]oct-2-en-4-ylmethanamine
• 1-(aminomethyl)-2,3-diazabicyclo[2.2.2]oct-2-ene
• 1-aminomethyl-2,3-diazabicyclo[2.2.2]oct-2-ene
• 2,3-Diazabicyclo[2.2.2]oct-2-ene-1-methanamine(9CI)
• AG-F-40205
• CTK1C1485
• SureCN1714885
• SCHEMBL1714885
• 1-(2,3-Diazabicyclo[2.2.2]oct-2-en-1-yl)methanamine
• (2,3-DIAZABICYCLO[2.2.2]OCT-2-EN-1-YL)METHANAMINE
• AT31909
• AKOS006338268
• {2,3-diazabicyclo[2.2.2]oct-2-en-1-yl}methanamine
• 2,3-Diazabicyclo[2.2.2]oct-2-en-1-ylmethanamine
• EN300-7431969
• DTXSID20667078
• 396715-58-5

• InChIKey： BOMSDKXTRYFOBE-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13N3/c8-5-7-3-1-6(2-4-7)9-10-7/h6H,1-5,8H2
• SMILES： C12(CN)CCC(CC1)N=N2

Computed Properties

• Exact Mass: 139.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 139.111
• Heavy Atom Count: 10
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 50.7A^2

Experimental Properties

• LogP: 0.66380
• PSA: 50.74000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Azo compounds